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Compound of Interest

Compound Name:
5-(4-Bromophenyl)pyridine-3-

carbaldehyde

CAS No.: 887973-73-1

Cat. No.: B13155912

Get Quote

Executive Summary
This guide provides a rigorous spectral analysis of the carbonyl (C=O) group in pyridine-3-

carbaldehyde (nicotinaldehyde), a critical intermediate in the synthesis of nicotinic acid

derivatives and pharmaceutical scaffolds. Unlike simple aliphatic aldehydes, the vibrational

frequency of the carbonyl group in pyridine-3-carbaldehyde is governed by a competition

between resonance conjugation (lowering frequency) and the electron-withdrawing inductive

effect (-I) of the heterocyclic nitrogen (raising frequency).

Key Characteristic: The C=O stretch of pyridine-3-carbaldehyde appears at 1710–1720 cm⁻¹,

distinct from the lower frequency of benzaldehyde (~1700 cm⁻¹) and the higher frequency of

non-conjugated aldehydes (~1730 cm⁻¹).

Spectral Fingerprint & Assignments
The infrared spectrum of pyridine-3-carbaldehyde is dominated by the carbonyl stretch, but

valid identification requires corroboration with the aldehyde C-H doublet and pyridine ring

modes.
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Primary Characteristic Peaks[1]

Functional Group
Wavenumber (

)
Intensity Vibrational Mode

Carbonyl (C=O) 1710 – 1720 cm⁻¹ Strong

C=O[1][2] Stretching.

Position influenced by

ring electron density.

Aldehyde C-H 2820 & 2720 cm⁻¹ Medium

Fermi Resonance

Doublet. Fundamental

C-H stretch couples

with the overtone of

C-H bending (~1390

cm⁻¹).

Pyridine Ring
1590, 1570, 1420

cm⁻¹
Med-Strong

C=C and C=N Ring

Stretching (Skeletal

vibrations).

Aromatic C-H 3030 – 3080 cm⁻¹ Weak C-H Stretching.

Critical Insight: The "Fermi Doublet" at 2720/2820 cm⁻¹ is the most reliable confirmation that the

carbonyl peak belongs to an aldehyde and not a ketone or ester.

Comparative Analysis: Electronic Effects
To understand the specific position of the pyridine-3-carbaldehyde peak, one must compare it

to its structural analogs. The shift is a vector sum of Conjugation (Red Shift) and Induction

(Blue Shift).

Comparative Data Table
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Compound Structure
C=O[1][2][3][4][5]
[6][7][8] Frequency
(cm⁻¹)

Electronic Driver

Cyclohexanecarbalde

hyde
Aliphatic ~1730

Baseline (No

conjugation).

Benzaldehyde Aromatic (Carbocycle) ~1700 – 1704

Conjugation Effect:

-system delocalization

increases single-bond

character of C=O,

lowering frequency.

Pyridine-3-

carbaldehyde
Heterocyclic (Meta) 1710 – 1720

Inductive Effect (-I):

The electronegative

Nitrogen (meta

position) withdraws

density, destabilizing

the polarized

resonance form,

slightly shortening the

C=O bond compared

to benzaldehyde.

Pyridine-2-

carbaldehyde
Heterocyclic (Ortho) ~1715 – 1725

Stronger -I Effect:

Proximity of Nitrogen

increases frequency

further, though dipole

interactions can vary

this.

Mechanistic Logic
Benzaldehyde vs. Aliphatic: The benzene ring conjugates with the carbonyl, donating

electron density. This lowers the bond order slightly below 2.0, dropping the frequency from

1730 to 1700 cm⁻¹.
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Pyridine-3-carbaldehyde vs. Benzaldehyde: The nitrogen atom in the pyridine ring is

electron-withdrawing. By pulling electron density away from the ring (and consequently the

carbonyl carbon), it reduces the "single bond character" contribution from resonance. This

"tightens" the C=O bond relative to benzaldehyde, raising the frequency back up to ~1712

cm⁻¹.

Experimental Protocol: Validated Workflow
Objective: Obtain a high-fidelity spectrum free from hydrolysis artifacts (nicotinic acid) or

solvent interference.

Sample State: Liquid (Melting Point: 7–9 °C). Technique: ATR (Attenuated Total Reflectance) or

Liquid Film (NaCl plates).

Step-by-Step Methodology
System Prep: Purge FTIR bench with dry

for 15 minutes to remove atmospheric water vapor (which absorbs near 1600 cm⁻¹ and 3500
cm⁻¹).

Background Scan: Acquire 32 scans of the clean crystal/air path.

Sample Loading:

ATR: Place 1 drop of pyridine-3-carbaldehyde on the Diamond/ZnSe crystal.

Transmission: Place a thin film between two NaCl plates. Note: Do not use spacers;

capillary action is sufficient.

Acquisition: Collect 32–64 scans at 4 cm⁻¹ resolution.

Validation Check: Look for the "Oxidation Artifact" (see below).

Workflow Diagram (DOT)
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Clear Acquire Spectrum
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(1710-1720 cm⁻¹)
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Fermi Doublet Present?

No Broad OH?

Click to download full resolution via product page

Figure 1: Validated experimental workflow for FTIR acquisition of heterocyclic aldehydes.

Troubleshooting & Quality Control
The "Oxidation Trap": Nicotinic Acid Contamination
Pyridine-3-carbaldehyde oxidizes readily in air to Nicotinic Acid (Niacin). A degraded sample

will show misleading spectral features.

Feature Pure Aldehyde Oxidized (Contaminated)

3600 – 2500 cm⁻¹ Clean (sharp C-H peaks)
Broad "O-H Trough" (indicative

of carboxylic acid dimer).

C=O Position Sharp, 1712 cm⁻¹
Broadened, shifted to ~1700

cm⁻¹ (acid dimer C=O) or split.

Visual Appearance Colorless / Pale Yellow Dark Yellow / Brown

Corrective Action: If the broad O-H band is present, the sample must be redistilled under

vacuum or passed through a short plug of basic alumina before analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13155912/docs#technical-guide-ftir-characterization-of-pyridine-3-carbaldehyde-carbonyl-group
https://www.benchchem.com/product/b13155912/docs#technical-guide-ftir-characterization-of-pyridine-3-carbaldehyde-carbonyl-group
https://www.benchchem.com/product/b13155912?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

